Cas no 1935049-84-5 (2-(3-bromo-4-chlorophenyl)propan-2-ol)

• Product Name: 2-(3-bromo-4-chlorophenyl)propan-2-ol
• CAS No: 1935049-84-5
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6295857
• PubChem ID: 130896269
• Update Time: 2025-10-24

2-(3-bromo-4-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-chlorophenyl)propan-2-ol
• EN300-1910266
• 1935049-84-5
• SCHEMBL21544813

• Inchi： 1S/C9H10BrClO/c1-9(2,12)6-3-4-8(11)7(10)5-6/h3-5,12H,1-2H3
• InChI Key： KFLPOAWTOHWYED-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)O)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromo-4-chlorophenyl)propan-2-ol

Professional Introduction to 2-(3-bromo-4-chlorophenyl)propan-2-ol (CAS No. 1935049-84-5)

2-(3-bromo-4-chlorophenyl)propan-2-ol, a compound with the chemical identifier CAS No. 1935049-84-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a 2-(3-bromo-4-chlorophenyl)propan-2-ol backbone, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-(3-bromo-4-chlorophenyl)propan-2-ol is particularly intriguing for medicinal chemists. The combination of a phenyl ring substituted with halogen atoms and an alcohol functional group at the propyl position allows for diverse chemical transformations. These include nucleophilic aromatic substitution, cross-coupling reactions, and oxidation processes, which are pivotal in constructing pharmacophores for novel therapeutic agents. The compound's ability to serve as a building block in organic synthesis underscores its importance in industrial and academic research.

Recent advancements in the field of drug discovery have highlighted the utility of halogenated aromatic compounds like 2-(3-bromo-4-chlorophenyl)propan-2-ol. Studies have demonstrated that such molecules can exhibit enhanced binding affinity to biological targets, leading to more effective pharmacological interventions. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer pathways. The halogen atoms not only improve solubility and metabolic stability but also facilitate interactions with specific amino acid residues in protein targets.

The synthesis of 2-(3-bromo-4-chlorophenyl)propan-2-ol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. One common approach begins with the bromination and chlorination of a biphenyl precursor, followed by selective reduction or functionalization at the propyl side chain. These steps highlight the importance of regioselectivity and control over reaction conditions to achieve high yields and purity. The compound's synthesis often requires careful optimization to minimize side products, ensuring that it meets the stringent requirements for pharmaceutical applications.

In the realm of bioorganic chemistry, 2-(3-bromo-4-chlorophenyl)propan-2-ol has been utilized as a key intermediate in the development of novel scaffolds. Researchers have leveraged its structural features to create libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of several lead candidates with promising biological activity. The alcohol moiety at the propyl group provides a site for further derivatization, allowing chemists to fine-tune properties such as lipophilicity and polar surface area.

The pharmacokinetic profile of derivatives derived from 2-(3-bromo-4-chlorophenyl)propan-2-ol is another area of active investigation. By modifying the substituents on the aromatic ring or the length and nature of the side chain, researchers can influence how these molecules are absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is crucial for designing drugs that not only have potent biological activity but also exhibit favorable pharmacokinetic properties, thereby improving patient outcomes.

Computational chemistry has played an increasingly significant role in studying 2-(3-bromo-4-chlorophenyl)propan-2-ol and its derivatives. Molecular modeling techniques allow researchers to predict binding modes, optimize synthetic routes, and assess metabolic stability with remarkable accuracy. These computational tools complement experimental efforts by providing insights that would be difficult or impossible to obtain through traditional methods alone. The integration of computational chemistry into drug discovery pipelines has accelerated the development process significantly.

The future prospects for 2-(3-bromo-4-chlorophenyl)propan-2-ol are bright, given its versatility and potential applications across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring new synthetic methodologies and uncovering novel biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable tools in the quest for innovative treatments.